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Compound of Interest

Compound Name: 6-Fluoroisatoic anhydride

Cat. No.: B1304262

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be
substituted for a formal Safety Data Sheet (SDS) provided by the manufacturer. Always consult
the specific SDS for the most accurate and up-to-date information before handling 6-
Fluoroisatoic anhydride.

Introduction

6-Fluoroisatoic anhydride is a fluorinated aromatic compound utilized as a versatile
intermediate in organic synthesis, particularly in the development of novel pharmaceuticals and
functional materials.[1] Its applications include the synthesis of anti-inflammatory agents, anti-
cancer drugs, and specialized polymers.[1] The presence of the fluorine atom can enhance the
reactivity of the molecule, making it a valuable building block for complex chemical structures.
[1][2] This guide provides an in-depth overview of the safety and handling precautions
necessary for the responsible use of 6-Fluoroisatoic anhydride in a laboratory setting.

Hazard Identification and Classification

6-Fluoroisatoic anhydride is classified as a hazardous substance. The primary hazards are
associated with irritation to the skin, eyes, and respiratory system.[3][4]

GHS Hazard Statements:
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e H315: Causes skin irritation.[3][4]

e H319: Causes serious eye irritation.[3][4]

o H335: May cause respiratory irritation.[3]

Some sources for related fluoro-isatoic anhydride compounds also include H302: Harmful if

swallowed.[4][5][6]

GHS Pictogram:

e GHSO7: Exclamation mark[5]

Signal Word:

e Warning[5][7]

Physical and Chemical Properties

A summary of the known physical and chemical properties of 6-Fluoroisatoic anhydride and

its parent compound, isatoic anhydride, are presented in the table below for comparison.

Property

6-Fluoroisatoic Anhydride

Isatoic Anhydride (for
comparison)

Molecular Formula

CsHaFNO3[1][3][5]

CsHsNO3[7][8]

Molecular Weight 181.12 g/mol [1][5] 163.13 g/mol [7][8]
Appearance Light tan solid[1] or Beige Solid
Powder[9]
Melting Point 253-257 °C (dec.)[1] 243 °C[9]
Flash Point Not applicable[5] 308 °C / 586.4 °F[9][10][11]
Density 1.502 g/cm3[3] Not available
Solubility Water soluble[9][11] Not available
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Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risks associated with 6-
Fluoroisatoic anhydride.

Engineering Controls

e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.
[12]

» Facilities must be equipped with an eyewash station and a safety shower in close proximity
to the workstation.[10][11]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling this compound.

PPE Category Specification

Chemical safety goggles or a face shield
Eye/Face Protection meeting NIOSH (US) or EN 166 (EU) standards.
[4][8][10]

Compatible, chemical-resistant gloves (e.g.,
Skin Protection Nitrile rubber) and a lab coat or protective suit.
[4][8][10][12]

A NIOSH/MSHA or European Standard EN 149
Respiratory Protection approved respirator should be used if dust is

generated and ventilation is inadequate.[10][12]

Handling Procedures

¢ Avoid contact with skin, eyes, and clothing.[10][13]
e Do not breathe dust or vapors.[4][12]

e Minimize dust generation during handling.[13]
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e Wash hands thoroughly after handling.[7][13]

e Do not eat, drink, or smoke in the work area.[13]

Storage Conditions

e Store in a cool, dry, and well-ventilated area.[10][13]
o Keep the container tightly closed.[10][12][13]
» Protect from moisture, as isatoic anhydrides are moisture-sensitive.[10][12][14]

» Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[11][13]

Emergency Procedures

A clear and practiced emergency response plan is essential.

First-Aid Measures
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Exposure Route First-Aid Protocol

Move the individual to fresh air. If breathing is
) difficult, administer oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[10]

Immediately flush the affected area with copious
] amounts of water for at least 15 minutes while
Skin Contact ) ) )
removing contaminated clothing and shoes.

Seek medical attention.[10][13]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids. Seek immediate

medical attention.[10][13]

Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth and have

Ingestion them drink 2-4 cupfuls of water or milk. Never
give anything by mouth to an unconscious

person. Seek immediate medical attention.[10]

Accidental Release Measures

o Small Spills: Avoid dust formation.[13] Ensure adequate ventilation. Sweep up the material
and place it in a suitable, closed container for disposal.[8][11]

o Large Spills: Evacuate the area.[12] Wear appropriate PPE, including respiratory protection.
[12] Contain the spill using an inert, non-combustible absorbent material (e.g., sand, earth).
[13] Collect the material and place it in a designated container for disposal.[13] Ventilate the
area and wash the spill site after material pickup is complete.[12] Do not let the product enter
drains.[4][8][14]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[8][10]
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o Specific Hazards: Thermal decomposition may produce toxic fumes, including oxides of
carbon and nitrogen, and hydrogen fluoride.[13][14]

e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[10][12]

Experimental Protocols and Logical Workflows

The following diagrams illustrate the logical workflows for handling 6-Fluoroisatoic anhydride
and responding to emergencies.

Preparation and Handling Spill Response Personal Exposure Response

Review SDS Evacuate Area Exposure Occurs

\ \

Don Personal Protective Equipment (PPE) Wear Appropriate PPE Skin Contact: Eye Contact: Inhalation:
(Goggles, Gloves, Lab Coat) pprop Flush with Water for 15 min Flush with Water for 15 min Move to Fresh Air
A4 A 4
Work in a Chemical Fume Hood Contain Spill with Inert Material Seek Immediate Medical Attention

A J

Weigh and Handle Solid Compound
(Minimize Dust)

A J

Collect and Place in Waste Container

A J

Store in a Tightly Closed Container
in a Cool, Dry Place

A J

Clean and Ventilate Area

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Emergency Response.
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Reactivity and Stability

o Chemical Stability: Stable under recommended storage conditions.

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong
bases.[11][13]

e Hazardous Decomposition Products: When heated to decomposition, it may produce toxic
fumes, including carbon oxides, nitrogen oxides, and hydrogen fluoride.[13][14]

e Reactivity with Water: Isatoic anhydrides can react with water and moisture.[13][14]
Hydrolysis can occur, yielding the corresponding fluoroisatoic acid.[2]

Toxicological Information

The toxicological properties of 6-Fluoroisatoic anhydride have not been fully investigated.[10]
Information is primarily based on its classification as an irritant.

Acute Toxicity: May be harmful if swallowed.[4][9]

Skin Corrosion/Irritation: Causes skin irritation.[3][4][10]

Serious Eye Damage/Irritation: Causes serious eye irritation.[3][4][7][10]

Respiratory Sensitization: May cause respiratory tract irritation.[3][4][10]

Allergic Skin Reaction: May cause an allergic skin reaction.[7][8][9][15]

Disposal Considerations

Dispose of 6-Fluoroisatoic anhydride and its containers in accordance with all applicable
federal, state, and local regulations.[4] Waste materials should be handled by a licensed
disposal company. Do not allow the chemical to enter drains or waterways.[4][8][14]

Conclusion

6-Fluoroisatoic anhydride is a valuable chemical intermediate that requires careful and
informed handling. By adhering to the safety protocols outlined in this guide, researchers and
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drug development professionals can mitigate the associated risks and ensure a safe laboratory
environment. A thorough understanding of the hazards, the consistent use of appropriate
personal protective equipment, and a well-practiced emergency response plan are paramount
to the safe utilization of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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